Cas no 1187830-76-7 (2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride)

• Product Name: 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride
• CAS No: 1187830-76-7
• MF: C₇H₈Cl₃N₃
• MW: 240.517518043518
• MDL: MFCD11518996
• CID: 1040968
• Update Time: 2025-11-05

2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• 2,4-DICHLORO-5,6,7,8-TETRAHYDROPYRIDO[3,4-D]PYRIMIDINE HCL
• AK-27370
• ANW-59988
• CTK8B8304
• KB-17333
• MolPort-009-198-172
• SC3141
• 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride

• MDL： MFCD11518996
• Inchi： 1S/C7H7Cl2N3.ClH/c8-6-4-1-2-10-3-5(4)11-7(9)12-6;/h10H,1-3H2;1H
• InChI Key： WKHCVPUVLRBFNT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CNCC2)=NC(=N1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride

Recent Advances in the Study of 2,4-Dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine Hydrochloride (CAS: 1187830-76-7)

The compound 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride (CAS: 1187830-76-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its pyrido[3,4-d]pyrimidine core, has been explored for its ability to modulate various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility in the development of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are pivotal in cellular signaling and are often dysregulated in diseases such as cancer. The dichloro-substituted pyrido[3,4-d]pyrimidine scaffold has been shown to exhibit potent inhibitory activity against a range of kinases, including those implicated in tumor growth and metastasis. Recent publications have detailed the synthesis and optimization of derivatives of this compound to enhance selectivity and reduce off-target effects, thereby improving their therapeutic potential.

In addition to its kinase inhibitory properties, 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride has been investigated for its antimicrobial activity. Studies have demonstrated its efficacy against a variety of bacterial and fungal pathogens, making it a promising candidate for the development of new antibiotics. The mechanism of action appears to involve interference with microbial DNA replication and protein synthesis, although further research is needed to fully elucidate these pathways.

The synthetic routes to this compound have also been a focus of recent research. Efficient and scalable methods for its production are critical for its application in drug development. Recent advancements in synthetic chemistry have enabled the large-scale preparation of this compound with high purity and yield, facilitating its use in preclinical and clinical studies. These synthetic improvements have also allowed for the exploration of structural modifications to tailor the compound's pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic and pharmacodynamic profiling to optimize dosing regimens and minimize adverse effects. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 2,4-dichloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine hydrochloride represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and synthetic accessibility make it a valuable tool in medicinal chemistry. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential for realizing its full potential in addressing unmet medical needs.